2,2,3,3-Tetrafluoropropyl 5-[(6-ethoxy-1,3-benzothiazol-2-yl)amino]-5-oxopentanoate

• Molecular Formula: C17H18F4N2O4S
• Molecular Weight: 422.4 g/mol
• IUPAC Name: 2,2,3,3-tetrafluoropropyl 5-[(6-ethoxy-1,3-benzothiazol-2-yl)amino]-5-oxopentanoate
• InChI: InChI=1S/C17H18F4N2O4S/c1-2-26-10-6-7-11-12(8-10)28-16(22-11)23-13(24)4-3-5-14(25)27-9-17(20,21)15(18)19/h6-8,15H,2-5,9H2,1H3,(H,22,23,24)
• InChI Key: RIOWZLKJCILRBF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)CCCC(=O)OCC(C(F)F)(F)F

Description

2,2,3,3-Tetrafluoropropyl 5-[(6-ethoxy-1,3-benzothiazol-2-yl)amino]-5-oxopentanoate is a complex organic compound that features a combination of fluorinated alkyl groups and a benzothiazole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2,3,3-Tetrafluoropropyl 5-[(6-ethoxy-1,3-benzothiazol-2-yl)amino]-5-oxopentanoate typically involves multiple steps:

• Formation of the Benzothiazole Intermediate: : The initial step involves the synthesis of the benzothiazole intermediate. This can be achieved by reacting 2-aminothiophenol with ethyl bromoacetate under basic conditions to form 6-ethoxy-1,3-benzothiazole.

• Introduction of the Fluorinated Alkyl Group: : The next step involves the introduction of the 2,2,3,3-tetrafluoropropyl group. This can